Cas no 114832-72-3 (4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-)

4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo- structure
114832-72-3 structure
Product Name:4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-
CAS No:114832-72-3
MF:C6H8N2O5
MW:188.138121604919
CID:164064
PubChem ID:130764
Update Time:2025-04-19

4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-
    • 2-oxo-1,2,3,6-tetrahydropyrimidine-4,6-dicarboxylate
    • 2-oxo-1,3-diazinane-4,6-dicarboxylic acid
    • 2-oxohexahydropyrimidine-4,6-dicarboxylic acid
    • HDDP
    • SCHEMBL10479155
    • 4,6-Pyrimidinedicarboxylic acid, hexahydro-2-oxo-
    • DTXSID30921512
    • 2-Hydroxy-1,4,5,6-tetrahydropyrimidine-4,6-dicarboxylic acid
    • 114832-72-3
    • Inchi: 1S/C6H8N2O5/c9-4(10)2-1-3(5(11)12)8-6(13)7-2/h2-3H,1H2,(H,9,10)(H,11,12)(H2,7,8,13)
    • InChI Key: MTYSRYDOSXNPKP-UHFFFAOYSA-N
    • SMILES: OC(C1CC(C(=O)O)NC(N1)=O)=O

Computed Properties

  • Exact Mass: 188.04334
  • Monoisotopic Mass: 188.04332136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 115.73
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.